Cas no 72308-53-3 ( )

• Product Name: &nbsp
• CAS No: 72308-53-3
• MF: C₁₀H₁₃N₂O₅Se
• MW: 320.180621862412
• CID: 977067
• PubChem ID: 6327945
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-λ¹-selanyl-5-methylpyrimidin-4-one
• DTXSID90422570
• 72308-53-3
• NSC-234179
• NSC234179
•  

• Inchi： 1S/C10H13N2O5Se/c1-4-2-12(10(18)11-8(4)16)9-7(15)6(14)5(3-13)17-9/h2,5-7,9,13-15H,3H2,1H3
• InChI Key： KFKFEQLFHRUAIN-UHFFFAOYSA-N
• SMILES： [Se]C1=NC(C(C)=CN1C1C(C(C(CO)O1)O)O)=O |^1:0|

Computed Properties

• Exact Mass: 316.01282
• Monoisotopic Mass: 320.99897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.59